Platelet activating factor-acether
Platelet activating factor-acether
PAF C-18 is a naturally occurring phospholipid produced upon stimulation through two distinct pathways known as the “remodeling” and /'de novo/' pathways. It is less potent than PAF C-16 in the induction of platelet aggregation, but equipotent in activation of guinea pig macrophages. PAF C-18 induces the release of PGE2 and TXB2 from albumin-elicited guinea pig macrophages, and enhances the spreading of plated macrophages. Pathological processes involving PAF include necrotizing enterocolitis, inflammation, asthma, and allergy.
Brand Name:
Vulcanchem
CAS No.:
74389-69-8
VCID:
VC0163685
InChI:
InChI=1S/C28H58NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-33-25-28(36-27(2)30)26-35-37(31,32)34-24-22-29(3,4)5/h28H,6-26H2,1-5H3/t28-/m1/s1
SMILES:
CCCCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C
Molecular Formula:
C28H58NO7P
Molecular Weight:
551.7 g/mol
Platelet activating factor-acether
CAS No.: 74389-69-8
Reference Standards
VCID: VC0163685
Molecular Formula: C28H58NO7P
Molecular Weight: 551.7 g/mol
| CAS No. | 74389-69-8 |
|---|---|
| Product Name | Platelet activating factor-acether |
| Molecular Formula | C28H58NO7P |
| Molecular Weight | 551.7 g/mol |
| IUPAC Name | [(2R)-2-acetyloxy-3-octadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C28H58NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-33-25-28(36-27(2)30)26-35-37(31,32)34-24-22-29(3,4)5/h28H,6-26H2,1-5H3/t28-/m1/s1 |
| Standard InChIKey | ZXCIEWBDUAPBJF-MUUNZHRXSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C |
| SMILES | CCCCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C |
| Description | PAF C-18 is a naturally occurring phospholipid produced upon stimulation through two distinct pathways known as the “remodeling” and /'de novo/' pathways. It is less potent than PAF C-16 in the induction of platelet aggregation, but equipotent in activation of guinea pig macrophages. PAF C-18 induces the release of PGE2 and TXB2 from albumin-elicited guinea pig macrophages, and enhances the spreading of plated macrophages. Pathological processes involving PAF include necrotizing enterocolitis, inflammation, asthma, and allergy. |
| Synonyms | 1-0-octadecyl 2-0-acetyl sn-glycero-3-phosphorylcholine 1-0-octadecyl 2-0-acetyl sn-glycero-3-phosphorylcholine, (R)-isomer C18-PAF octadecyl PAF octadecyl-AGPC octadecyl-PAF-acethe |
| Reference | 1.Prescott, S.M.,Zimmerman, G.A., and McIntyre, T.M. Platelet-activating factor. The Journal of Biological Chemisty 265, 17381-17384 (1990). |
| PubChem Compound | 2733535 |
| Last Modified | Nov 11 2021 |
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